Cas no 97511-16-5 (1-(2-Thienyl)-ethanone)

1-(2-Thienyl)-ethanone structure

Product Name:1-(2-Thienyl)-ethanone

CAS No:97511-16-5

Molecular Formula:C₆H₆OS

Molecular Weight:126.17624

CID:61901

1-(2-Thienyl)-ethanone Properties

Names and Identifiers

- 1-(2-Thienyl)-ethanone
- FLUORONE BLACK
- InChIKey： WYJOVVXUZNRJQY-UHFFFAOYSA-N
- Inchi： 1S/C6H6OS/c1-5(7)6-3-2-4-8-6/h2-4H,1H3
- SMILES： S1C=CC=C1C(=O)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Heavy Atom Count: 8
Complexity: 101
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 2
Surface Charge: 0

Experimental Properties

LogP: 1.95070
PSA: 45.31000

1-(2-Thienyl)-ethanone Related Literature

1. An efficient access to β-ketosulfones via β-sulfonylvinylamines: metal–organic framework catalysis for the direct C–S coupling of sodium sulfinates with oxime acetates

Tuong A. To,Chau B. Tran,Ngoc T. H. Nguyen,Hai H. T. Nguyen,Anh T. Nguyen,Anh N. Q. Phan,Nam T. S. Phan RSC Adv. 2018 8 17477
2. A facile one-pot method to synthesise 2-alkylated indole and 2,2′-bis(indolyl)methane derivatives using ketones as electrophiles and their anion sensing ability

Sinan Bayindir,Nurullah Saracoglu RSC Adv. 2016 6 72959
3. A panoramic view on synthetic applications of α-oxothioamides: a highly regioselective synthesis of 2-acyl-4-(het)arylthiazoles and thioethers

Rajaghatta N. Suresh,Toreshettahally R. Swaroop,Darshini Gowda,Kempegowda Mantelingu,Kanchugarakoppal S. Rangappa RSC Adv. 2023 13 4910
4. Design, synthesis and molecular docking of novel bipyrazolyl thiazolone scaffold as a new class of antibacterial agents

Piyush N. Kalaria,Jigar A. Makawana,Shailesh P. Satasia,Dipak K. Raval,Hai-Liang Zhu Med. Chem. Commun. 2014 5 1555
5. Transition metal-free C(sp3)–H bond coupling among three methyl groups

Yufeng Liu,Xi Zhan,Pengyi Ji,Jingwen Xu,Qiang Liu,Weiping Luo,Tieqiao Chen,Cancheng Guo Chem. Commun. 2017 53 5346
6. Metal-free synthesis of polysubstituted pyrroles using surfactants in aqueous medium

Amrendra Kumar,Ramanand,Narender Tadigoppula Green Chem. 2017 19 5385
7. Efficient synthesis of quinolines through alkali-catalysed cascade Oppenauer oxidation/condensation of amino alcohols with ketones

Yuan Liu,Peizhi Bai,Yue Hu,Yinjun Xie New J. Chem. 2023 47 11765
8. Regioselective synthesis of tetrahydroquinolines via syn- and anti-nucleopalladation-initiated cascade processes

Muthu Karuppasamy,Perumal Vinoth,N. Pradeep,Subbiah Nagarajan,C. Uma Maheswari,Vellaisamy Sridharan Org. Biomol. Chem. 2020 18 8474
9. The development of a one pot, regiocontrolled, three-component reaction for the synthesis of thieno[2,3-c]pyrroles

Cynthia M. Hong,Alexander V. Statsyuk Org. Biomol. Chem. 2013 11 2932
10. A microwave-assisted intramolecular aminopalladation-triggered domino sequence: an atom economical route to 5,10-dihydroindeno[1,2-b]indoles

Tanvi Jandial,Anish Gupta,Gowsia Jan,Muthu Karuppasamy,Subbiah Nagarajan,C. Uma Maheswari,Vellaisamy Sridharan Org. Biomol. Chem. 2023 21 3121

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